(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride
Overview
Description
(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride, also known as FMEA, is a chemical compound that has gained importance in scientific research due to its potential therapeutic applications. FMEA is a chiral molecule with one stereocenter, and it is commonly used as a starting material in the synthesis of various drugs.
Mechanism of Action
(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride acts as a selective serotonin reuptake inhibitor (SSRI), meaning that it inhibits the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can improve mood and reduce symptoms of depression and anxiety.
Biochemical and physiological effects:
(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of gene expression, and the alteration of neuronal activity. (R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride has several advantages for use in lab experiments, including its high purity, low toxicity, and ease of synthesis. However, (R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride can be difficult to handle due to its hygroscopic nature and the need for careful handling to avoid degradation.
Future Directions
There are several future directions for research involving (R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride, including the development of new drugs based on its structure, the investigation of its effects on other neurotransmitter systems, and the study of its potential therapeutic applications in other psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of (R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride and its potential side effects.
Synthesis Methods
(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride can be synthesized using a variety of methods, including the reduction of 2-fluoro-3-nitroanisole with sodium borohydride, the reduction of 2-fluoro-3-methoxyacetophenone with sodium borohydride, and the reductive amination of 2-fluoro-3-methoxybenzaldehyde with ammonia and sodium borohydride.
Scientific Research Applications
(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride has been used in various scientific research studies, including the development of new drugs, the study of neurotransmitter systems, and the investigation of the mechanism of action of existing drugs. (R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride has been shown to have potential therapeutic applications in the treatment of depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
(1R)-1-(2-fluoro-3-methoxyphenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO.ClH/c1-6(11)7-4-3-5-8(12-2)9(7)10;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOGBJJCWLPCSLS-FYZOBXCZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C(=CC=C1)OC)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=C(C(=CC=C1)OC)F)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30704226 |
Source
|
| Record name | (1R)-1-(2-Fluoro-3-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30704226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-(2-Fluoro-3-methoxyphenyl)ethanamine hydrochloride | |
CAS RN |
1213014-67-5 |
Source
|
| Record name | (1R)-1-(2-Fluoro-3-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30704226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Bromoimidazo[1,2-a]pyrimidine](/img/structure/B578371.png)
![11-(4-(9H-carbazol-9-yl)phenyl)-12-(4,6-diphenyl-1,3,5-triaziN-2-yl)-11,12-dihydroindolo[2,3-a]carba](/img/no-structure.png)
![3-[[[3-(EthylaMino)propyl]aMino]Methyl]-4-quinolinol](/img/structure/B578377.png)
![(4-Methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazin-7-yl)boronic acid](/img/structure/B578378.png)
![Methyl 4,5,6,7-tetrahydrothieno[2,3-C]pyridine-2-carboxylate](/img/structure/B578381.png)
